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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid
CAS No.: 54680-83-0
Cat. No.: B1280510
Get Quote
. J

Core Chemical Identity & Rationale

Target Molecule: 2-(Allylthio)propanoic acid CAS: 54680-83-0 IUPAC: 2-(prop-2-en-1-
ylsulfanyl)propanoic acid Molecular Formula:ngcontent-ng-c1989010908="" _nghost-ng-
€3017681703="" class="inline ng-star-inserted">

MW: 146.21 g/mol [1]

The "S-Allyl" Scaffold Rationale

2-(Allylthio)propanoic acid represents a strategic chemical bridge between dietary
organosulfur compounds (like S-allylcysteine found in garlic) and short-chain fatty acids
(SCFAs).[1] Unlike S-allylcysteine (SAC), this molecule lacks the

-amino group, rendering it non-zwitterionic.[1]

Key Advantages for Drug/Flavor Design:

+ Enhanced Lipophilicity: The absence of the zwitterionic amino acid moiety significantly
increases LogP, improving passive membrane permeability compared to SAC.
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o Metabolic Stability: It is resistant to pyridoxal phosphate (PLP)-dependent enzymes (e.g., C-

S lyases) that typically degrade amino acid conjugates, potentially extending half-life.[1]

o Redox Versatility: The thioether sulfur is a "soft" nucleophile, capable of reversible oxidation

to sulfoxides (chiral) and sulfones, acting as a reactive oxygen species (ROS) scavenger.[1]

Structural Classification of Analogues

To optimize this scaffold, analogues are categorized by the vector of modification.

Class A: Oxidation State Modifications (Redox

Analogues)

Modifying the oxidation state of the sulfur atom dramatically alters water solubility and chirality.

Analogue Subtype

Structure Description Functional Impact

Sulfoxide (Alliin-mimic)

Introduces chirality at sulfur.[1]
Increases water solubility.
Potential for thermal
elimination (Cope-type) to
generate reactive sulfenic
acids.[1]

Sulfone

High metabolic stability.[1]
Strong electron-withdrawing

effect on the
-proton, increasing acidity (

shift).[1]

Disulfide Dimer

Reductive cleavage releases
free thiols.[1] Acts as a thiol-
disulfide exchange agent in

protein interactions.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mdpi.com/1420-3049/27/14/4612
https://www.mdpi.com/1420-3049/27/14/4612
https://www.mdpi.com/1420-3049/27/14/4612
https://www.mdpi.com/1420-3049/27/14/4612
https://www.mdpi.com/1420-3049/27/14/4612
https://www.mdpi.com/1420-3049/27/14/4612
https://www.mdpi.com/1420-3049/27/14/4612
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Class B: Backbone Homologs (Steric & Electronic
Tuning)

Modifying the carboxylic acid chain length affects binding affinity (e.g., for HDACs or GPCRs
like GPR43/41).[1]

o 2-(Allylthio)acetic acid: Reduced steric bulk at the

-position.[1] Higher rotational freedom.

o 2-(Allylthio)butanoic acid: Increased lipophilicity.[1] The ethyl group at the

-position introduces a larger hydrophobic footprint, potentially improving binding to
hydrophobic pockets.

e -gem-Dimethyl variants: Blocking metabolic

-oxidation/epimerization.

Class C: Bioisosteres (Chalcogen Replacement)[1]

e Seleno-analogues (2-(Allylseleno)propanoic acid): Selenium has a lower redox potential than
sulfur, making selenides superior antioxidants (GPx mimics).[1] However, stability and
toxicity must be monitored.

Synthetic Methodologies
Protocol A: Thio-Alkylation (Nucleophilic Substitution)

This is the most robust method for generating the core thioether. It relies on the nucleophilic
attack of a thiol on an

-halo acid.
Mechanism:
Substitution. Precursors: 2-Mercaptopropanoic acid + Allyl Bromide.

Step-by-Step Protocol:
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» Reagent Prep: Dissolve 2-Mercaptopropanoic acid (10 mmol) in DMF (20 mL).

e Deprotonation: Cool to 0°C. Add

(22 mmol) slowly. Stir for 15 min to generate the thiolate dianion.

o Alkylation: Add Allyl Bromide (11 mmol) dropwise over 10 minutes.

o Reaction: Allow to warm to Room Temperature (RT) and stir for 4—-6 hours. Monitor by TLC
(Mobile phase: Hexane/EtOAc 3:1).[1]

o Workup: Acidify with 1M HCI to pH 2. Extract with Ethyl Acetate (3x).[1] Wash organics with
Brine. Dry over

Purification: Vacuum distillation or Silica Gel Chromatography.

Protocol B: Thiol-Ene "Click" Reaction (Inverse
Approach)

Useful for synthesizing complex analogues where the allyl group is replaced by distinct alkene
moieties.

Precursors: 2-Mercaptopropanoic acid + Functionalized Alkene. Catalyst: AIBN (Radical
initiator) or UV light (365 nm).[1]

Step-by-Step Protocol:
e Mix: Combine Thiol (1 eq) and Alkene (1.2 eq) in degassed Methanol.

« Initiate: Add AIBN (0.1 eq) and reflux at 65°C for 12 hours (Thermal) OR irradiate with UV
light for 30 mins (Photochemical).

» Note: This yields the anti-Markovnikov addition product (linear thioether), distinct from the
branched product of substitution on internal alkenes.

Functional & Biological Implications (SAR)
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The following diagram illustrates the Structure-Activity Relationship (SAR) logic for optimizing
the 2-(Allylthio)propanoic acid scaffold.
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Caption: SAR map detailing the functional consequences of structural modifications to the core
scaffold.

Biological Targets[3][4]
e Histone Deacetylase (HDAC) Inhibition:

o Short-chain fatty acids (like Valproic acid or Butyrate) inhibit HDACs.[1] The 2-(Allylthio)
moiety adds a hydrophobic "cap" that may interact with the tube-like active site of HDACs.

o Design Tip: Extending the propanoic backbone to pentanoic acid (5 carbons) often
maximizes HDAC inhibitory potency (matching the lysine channel length).[1]

o Antioxidant Activity:
o The allyl-sulfide group acts as a trap for hydroperoxides.

o Mechanism:[1][2][3][4] The thioether oxidizes to sulfoxide, preventing oxidative damage to
cellular lipids.

Analytical Characterization Data

When synthesizing these analogues, the following spectral signatures confirm identity.
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. Characteristic Signal (2- .
Technique . . . Interpretation
(Allylthio)propanoic acid)

Internal vinylic proton (

1H NMR 5.7-5.9 ppm (Multiplet, 1H)
) of the allyl group.[1]
Terminal vinylic protons (
1HNMR 5.1-5.3 ppm (Multiplet, 2H)
)-[1]
Allylic methylene (
1H NMR 3.2 ppm (Doublet, 2H)
)[1]
Carboxylic Acid Carbonyl (
13C NMR
~178 ppm
)-[1]
Strong
1700-1725
IR
stretch (Carboxylic acid).[1]
MS (ESI-) m/z 145 Deprotonated molecular ion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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